Cas no 2764008-71-9 (3-oxopropanethioamide)

3-Oxopropanethioamide is a thiocarbonyl compound characterized by its functional thioamide group adjacent to a carbonyl moiety. This structure imparts reactivity useful in organic synthesis, particularly as a versatile intermediate for heterocycle formation and nucleophilic substitution reactions. Its dual electrophilic sites enable selective modifications, making it valuable in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The compound exhibits stability under controlled conditions, facilitating handling in synthetic workflows. Its compatibility with amines, hydrazines, and other nucleophiles underscores its utility in constructing sulfur- and nitrogen-containing frameworks. Researchers prioritize it for its predictable reactivity and efficiency in multi-step transformations.
3-oxopropanethioamide structure
3-oxopropanethioamide structure
Product Name:3-oxopropanethioamide
CAS No:2764008-71-9
MF:C3H5NOS
MW:103.142899274826
CID:5559871
PubChem ID:21041769
Update Time:2025-10-23

3-oxopropanethioamide Chemical and Physical Properties

Names and Identifiers

    • Propanethioamide, 3-oxo-
    • 3-oxopropanethioamide
    • Inchi: 1S/C3H5NOS/c4-3(6)1-2-5/h2H,1H2,(H2,4,6)
    • InChI Key: AVBHIBUDUYVRLR-UHFFFAOYSA-N
    • SMILES: C(N)(=S)CC=O

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Additional information on 3-oxopropanethioamide

3-Oxopropanethioamide (CAS No. 2764008-71-9): A Comprehensive Overview

The compound 3-Oxopropanethioamide (CAS No. 2764008-71-9) is a sulfur-containing organic compound with the molecular formula C3H6NSO. It belongs to the class of thioamides, which are analogs of amides where the oxygen atom is replaced by a sulfur atom. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

3-Oxopropanethioamide is synthesized through a variety of methods, including the reaction of thioureas with aldehydes or ketones under specific conditions. Its structure consists of a thioamide group (-S-C-NH2) attached to a propanone moiety, making it a versatile building block for further chemical transformations. The compound exhibits good thermal stability and is relatively easy to handle, which makes it suitable for large-scale production and use in industrial settings.

Recent studies have highlighted the potential of 3-Oxopropanethioamide as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new antibiotics and anticancer agents. The sulfur atom in the thioamide group plays a crucial role in enhancing the bioavailability and stability of these compounds, making them more effective in targeting specific biological pathways.

In addition to its pharmaceutical applications, 3-Oxopropanethioamide has also been investigated for its use in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied, with promising results showing improved crop yields and disease resistance. The compound's unique chemical properties allow it to interact with plant enzymes in a way that enhances their activity without causing harm to the environment.

The demand for 3-Oxopropanethioamide has been steadily increasing due to its wide range of applications and the growing need for sustainable chemical solutions. As industries continue to seek eco-friendly alternatives, this compound stands out as a promising candidate for reducing environmental impact while maintaining high performance standards.

In conclusion, 3-Oxopropanethioamide (CAS No. 2764008-71-9) is a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an essential component in modern chemistry, driving innovation and contributing to advancements in healthcare, agriculture, and beyond.

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